Cas no 14814-28-9 (Phosphonium,tetraethyl-, hydroxide (1:1))

• Product Name: Phosphonium,tetraethyl-, hydroxide (1:1)
• CAS No: 14814-28-9
• MF: C₈H₂₁OP
• MW: 164.22550368309
• CID: 120661
• PubChem ID: 21894797
• Update Time: 2025-04-18

Phosphonium,tetraethyl-, hydroxide (1:1) Chemical and Physical Properties

Names and Identifiers

• Phosphonium,tetraethyl-, hydroxide (1:1)
• tetraethylphosphanium,hydroxide
• HISHICOLIN PX-2H
• TETRAETHYLPHOSPHONIUM HYDROXIDE SOLUTION
• TETRAETHYLPHOSPHONIUM HYDROXIDE
• SCHEMBL107107
• DTXSID20619592
• tetraethylphosphanium;hydroxide
• 14814-28-9
• AKOS006227656
• Tetraethylphosphanium hydroxide

• Inchi： 1S/C8H20P.H2O/c1-5-9(6-2,7-3)8-4;/h5-8H2,1-4H3;1H2/q+1;/p-1
• InChI Key： ZOMVKCHODRHQEV-UHFFFAOYSA-M
• SMILES： [P+](CC)(CC)(CC)CC.[OH-]

Computed Properties

• Exact Mass: 164.133002287g/mol
• Monoisotopic Mass: 164.133002287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 47.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Color/Form: Not determined
• PSA: 36.65000
• LogP: 2.90680
• Solubility: Not determined